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Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Abstract
This document provides a comprehensive guide for the preparation, handling, and storage of a

stock solution for (S,R)-CFT8634, an orally bioavailable and selective PROTAC (Proteolysis

Targeting Chimera) BRD9 degrader.[1] (S,R)-CFT8634 is a valuable chemical probe for

studying BRD9-mediated diseases, including certain cancers like synovial sarcoma and

SMARCB1-deficient solid tumors.[2] Adherence to these protocols is crucial for ensuring the

integrity, stability, and reproducibility of experimental results.

Introduction to (S,R)-CFT8634
(S,R)-CFT8634 is a heterobifunctional molecule that recruits the E3 ubiquitin ligase Cereblon

(CRBN) to the bromodomain-containing protein 9 (BRD9), leading to the ubiquitination and

subsequent proteasomal degradation of BRD9.[2][3] Unlike traditional inhibitors, the degrader

approach offers a catalytic mode of action, enabling potent and sustained knockdown of the

target protein.[4][5] Given its mechanism of action, (S,R)-CFT8634 is a critical tool for

investigating the therapeutic potential of BRD9 degradation.
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For ease of reference, the key physicochemical properties and recommended storage

conditions for (S,R)-CFT8634 are summarized in the table below.

Property Value Reference(s)

CAS Number 2704617-96-7 [2]

Molecular Weight 710.79 g/mol [6]

Appearance Solid [7]

Primary Solvent Dimethyl Sulfoxide (DMSO) [2][6]

Solubility in DMSO 100 mg/mL (140.69 mM) [2]

Powder Storage -20°C (long-term) [6][8]

Stock Solution Storage
-80°C (up to 6 months), -20°C

(up to 1 month)
[2]

Experimental Protocol: Preparation of a 10 mM
(S,R)-CFT8634 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of (S,R)-CFT8634 in

DMSO. This concentration is a common starting point for serial dilutions in various cellular and

biochemical assays.

Materials and Equipment
(S,R)-CFT8634 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile, amber (light-protecting) microcentrifuge tubes or vials

Calibrated pipettes and sterile, filter-barrier pipette tips

Analytical balance

Vortex mixer
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Ultrasonic bath

Safety Precautions
As with any potent small molecule, appropriate personal protective equipment (PPE) should be

worn at all times. This includes:

Safety goggles

Nitrile gloves

Laboratory coat

All handling of the solid compound and preparation of the stock solution should be performed in

a chemical fume hood or other suitable ventilated enclosure to avoid inhalation of the powder.

[8]

Step-by-Step Procedure
Equilibration: Before opening, allow the vial of (S,R)-CFT8634 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,

which can affect the compound's stability and solubility.[7]

Weighing: Carefully weigh the desired amount of (S,R)-CFT8634 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need 7.11 mg

of the compound (see calculation below).

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.01 mol/L x 710.79 g/mol = 0.0071079 g = 7.11 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

(S,R)-CFT8634 powder. For the example above, add 1 mL of DMSO. It is crucial to use

newly opened, anhydrous DMSO as the compound is hygroscopic and moisture can

significantly impact its solubility.[2][6]
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Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the compound does

not fully dissolve, use an ultrasonic bath to aid dissolution.[2] Visually inspect the solution to

ensure it is clear and free of any precipitate.

Aliquoting: Once the (S,R)-CFT8634 is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile, amber microcentrifuge tubes. This practice is critical to

avoid repeated freeze-thaw cycles, which can lead to degradation of the compound.[2][7]

Storage: Immediately store the aliquots at -80°C for long-term storage (up to 6 months) or at

-20°C for short-term storage (up to 1 month).[2] Ensure the vials are clearly labeled with the

compound name, concentration, date of preparation, and solvent. For optimal stability,

protect the stock solution from light.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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